Cas no 2350021-25-7 (tert-Butyl 3-[(R)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-[(R)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate
• CAS No: 2350021-25-7
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5107866
• Update Time: 2025-05-28

tert-Butyl 3-[(R)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-[(R)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-6-9(7-13)10(14)8-4-5-8/h8-10,14H,4-7H2,1-3H3/t10-/m1/s1
• InChI Key： BLEYXCCRRMRWEQ-SNVBAGLBSA-N
• SMILES： O[C@@H](C1CN(C(=O)OC(C)(C)C)C1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8

Additional information on tert-Butyl 3-[(R)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate

Research Brief on tert-Butyl 3-[(R)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate (CAS: 2350021-25-7)

In recent years, the compound tert-Butyl 3-[(R)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate (CAS: 2350021-25-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral azetidine derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. The unique structural features of this compound, including its cyclopropyl and hydroxyl groups, contribute to its versatility in medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of tert-Butyl 3-[(R)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate in the development of novel γ-aminobutyric acid (GABA) receptor modulators. The research team demonstrated that this intermediate could be efficiently converted into potent GABA_A receptor ligands with improved blood-brain barrier permeability compared to existing analogs. The stereochemistry at the (R)-cyclopropyl(hydroxy)methyl position was found to be crucial for receptor binding affinity, with the (R)-enantiomer showing 10-fold greater activity than its (S)-counterpart.

Another significant application emerged in antiviral drug development, as reported in ACS Infectious Diseases (2024). Researchers utilized 2350021-25-7 as a building block for novel hepatitis C virus (HCV) NS5A inhibitors. The cyclopropyl moiety was shown to enhance metabolic stability while the azetidine ring contributed to improved target engagement. The resulting compounds exhibited picomolar potency against multiple HCV genotypes, with favorable pharmacokinetic profiles in preclinical models.

The synthetic methodology for 2350021-25-7 has also seen recent advancements. A 2024 Nature Protocols publication detailed an asymmetric catalytic route employing chiral phosphoric acid catalysts, achieving >99% ee and 85% overall yield from commercially available starting materials. This scalable approach addresses previous challenges in stereocontrol during the cyclopropanation step, making the intermediate more accessible for large-scale pharmaceutical production.

From a safety and toxicology perspective, recent in vitro studies (2023, Toxicology Reports) indicate that tert-Butyl 3-[(R)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate shows favorable cytotoxicity profiles in human hepatocyte and neuronal cell lines at concentrations up to 100 μM, suggesting its suitability as a pharmaceutical intermediate. However, researchers note that the Boc-protecting group requires careful consideration in final API synthesis to avoid potential metabolic liabilities.

Looking forward, the compound's application is expanding into new therapeutic areas. Current preclinical investigations (2024) are exploring its use as a scaffold for developing sigma-1 receptor ligands with potential applications in neuropathic pain and neurodegenerative diseases. The unique three-dimensional structure of the azetidine ring, combined with the cyclopropyl group's conformational restriction, appears particularly suited for targeting this challenging receptor class.

In conclusion, tert-Butyl 3-[(R)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate (2350021-25-7) continues to demonstrate significant value in medicinal chemistry, with recent research highlighting its versatility across multiple therapeutic areas. As synthetic methods improve and novel applications emerge, this intermediate is likely to play an increasingly important role in the development of next-generation pharmaceuticals.